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Introduction
Chemical Oxygen Demand (COD) is a critical parameter in water quality assessment,

representing the amount of oxygen required to chemically oxidize the organic and inorganic

matter present in a water sample. The dichromate reflux method is a widely accepted standard

for COD determination due to its high oxidative capacity, applicability to a broad range of

samples, and ease of use.[1][2] In this method, Ferrous Ammonium Sulfate (FAS) serves as a

crucial titrant to quantify the excess oxidant remaining after the digestion of the sample,

thereby allowing for the calculation of the COD value.[3][4][5]

These application notes provide detailed protocols for the use of Ferrous Ammonium Sulfate in

the titrimetric determination of COD, intended for researchers, scientists, and professionals in

drug development who require accurate and reliable water quality analysis.

Principle of the Method
The determination of COD using the dichromate method involves a two-step process:

Oxidation: The water sample is refluxed with a known excess of a strong oxidizing agent,

potassium dichromate (K₂Cr₂O₇), in a concentrated sulfuric acid medium.[2][4] A silver

sulfate catalyst is used to promote the oxidation of a wider range of organic compounds.[1]
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During this step, the organic matter in the sample is oxidized, and the hexavalent chromium

(Cr⁶⁺) in the dichromate is reduced to the trivalent state (Cr³⁺).[3]

Titration: After the digestion is complete, the amount of unreacted (excess) potassium

dichromate is determined by titrating the solution with a standardized solution of Ferrous

Ammonium Sulfate (FAS).[3][4][5] The FAS reduces the remaining Cr⁶⁺ to Cr³⁺. The

endpoint of the titration is identified by a sharp color change using a ferroin indicator, from a

blue-green to a reddish-brown.[4][6] The amount of FAS used is directly proportional to the

excess dichromate, and by subtracting this from the initial amount of dichromate, the amount

consumed during the oxidation of the sample can be calculated.

The logical relationship of the key chemical reactions is illustrated in the diagram below.

Oxidation Step Titration Step

Organic Matter in Sample

Oxidized Products (CO₂, H₂O)

 is oxidized to

Potassium Dichromate (Excess Oxidant)

Reduced Chromium (Cr³⁺)

 is reduced to Unreacted Potassium Dichromate

Sulfuric Acid & Silver Sulfate (Catalyst)

catalyzes oxidation

 is reduced by FAS to

Ferrous Ammonium Sulfate (Titrant) Ferroin Indicator

Endpoint (Color Change)

 signals

Click to download full resolution via product page

Caption: Logical flow of the COD determination process.
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Caution: Proper safety precautions, including the use of personal protective equipment

(goggles, gloves, lab coat) and a fume hood, should be followed when handling concentrated

acids and other hazardous chemicals.[1]

Standard Potassium Dichromate Solution (0.25 N): Dissolve 12.259 g of primary standard

grade K₂Cr₂O₇ (previously dried at 103-105°C for at least 2 hours) in distilled water and

dilute to 1000 mL in a volumetric flask.[1][7]

Sulfuric Acid Reagent with Silver Sulfate: Add 22 g of reagent grade silver sulfate (Ag₂SO₄)

to a 4 kg bottle of concentrated sulfuric acid (H₂SO₄) and mix until dissolved. This may take

1-2 days.[1]

Mercuric Sulfate (HgSO₄): Use reagent grade crystals.[1] Mercuric sulfate is added to

complex chloride ions, which can interfere with the oxidation process.[1]

Ferrous Ammonium Sulfate (FAS) Titrant (approx. 0.25 N): Dissolve 98 g of

Fe(NH₄)₂(SO₄)₂·6H₂O in distilled water. Slowly add 20 mL of concentrated H₂SO₄, cool the

solution, and then dilute to 1000 mL with distilled water.[4] This solution must be

standardized daily.

Ferroin Indicator Solution: Dissolve 1.485 g of 1,10-phenanthroline monohydrate and 0.695 g

of FeSO₄·7H₂O in distilled water and dilute to 100 mL. Alternatively, a commercially prepared

solution can be used.[1][5]

Standardization of Ferrous Ammonium Sulfate (FAS)
The FAS solution is unstable and must be standardized daily before use.[1][4]

Dilute 25.00 mL of the standard K₂Cr₂O₇ solution to about 100 mL with distilled water.

Slowly and carefully add 30 mL of concentrated H₂SO₄ and allow the solution to cool to room

temperature.[1]

Add 2-3 drops of ferroin indicator.

Titrate the solution with the FAS titrant until the color changes sharply from blue-green to

reddish-brown.[4] This is the endpoint.
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Record the volume of FAS used. The normality of the FAS solution is calculated using the

following formula:

Normality of FAS = (Volume of K₂Cr₂O₇ (mL) × 0.25) / Volume of FAS used (mL)

Sample Digestion and Titration
The following diagram illustrates the experimental workflow for COD determination.
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Caption: Experimental workflow for COD determination.
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Pipette 50.0 mL of the sample (or a smaller aliquot diluted to 50.0 mL) into a 500 mL

refluxing flask.[1]

Add 1 g of HgSO₄ and a few glass beads.[1]

Slowly add 5 mL of the sulfuric acid/silver sulfate reagent and mix well.

Add 25.0 mL of the standard K₂Cr₂O₇ solution.

Connect the flask to the condenser and reflux for 2 hours.[8][9]

After the reflux period, cool the apparatus to room temperature.

Rinse the inside of the condenser with distilled water, collecting the rinsate in the flask, to a

final volume of approximately 350 mL.[1]

Add 2-3 drops of ferroin indicator.

Titrate the solution with the standardized FAS until the color changes from blue-green to

reddish-brown.[1][6]

A blank determination, using 50.0 mL of distilled water instead of the sample, must be run

through the entire procedure with each batch of samples.[1][7]

Data Presentation and Calculation
The results of the titrations should be recorded in a structured table for clarity and easy

comparison.

Table 1: Standardization of Ferrous Ammonium Sulfate (FAS)
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Trial
Volume of
K₂Cr₂O₇
(mL)

Initial
Burette
Reading
(mL)

Final
Burette
Reading
(mL)

Volume of
FAS Used
(mL)

Calculated
Normality
of FAS

1 25.00

2 25.00

3 25.00

Average

Table 2: COD Titration Data

Sample ID
Sample
Volume (mL)

Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of FAS
Used (mL)

Blank 50.0

Sample 1 50.0

Sample 2 50.0

...

Calculation of COD
The COD is calculated using the following formula:

COD (mg/L) = [(A - B) × M × 8000] / Volume of sample (mL)

Where:

A = Volume of FAS used for the blank (mL)[2]

B = Volume of FAS used for the sample (mL)[2]

M = Molarity (Normality) of the FAS solution[2]
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8000 = a factor representing the milliequivalent weight of oxygen (8) multiplied by 1000

mL/L[2]

Interferences
Chlorides: Chloride is the most significant interference as it is oxidized by dichromate,

leading to a positive error.[7] The addition of mercuric sulfate complexes the chloride ions,

effectively removing this interference.[1]

Nitrites: Nitrites can also be oxidized, causing a positive interference. Sulfamic acid can be

added to eliminate this interference, although it is not always necessary.

Volatile Organic Compounds: Some volatile organic compounds may be lost during the

addition of sulfuric acid. This can be minimized by cooling the sample during the acid

addition.[7]

By following these detailed protocols and application notes, researchers and scientists can

confidently and accurately determine the Chemical Oxygen Demand of water samples,

ensuring high-quality data for their research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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